N-Cyclopropyl-N-(1,1-dioxothiolan-3-yl)-5-formyl-4-methylthiophene-2-carboxamide
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Overview
Description
Scientific Research Applications
Cyclization and Reactivity Studies
- Cyclization and Reactivity of Cyclopropyl Compounds : Studies on the formation and reactions of various cyclopropyl compounds, such as cyclohepta[b][1,4]benzothiazines, offer insights into the chemical behavior and potential applications of cyclopropyl derivatives. For example, the cyclization of 2-(o-aminophenylthio)tropone in dilute methanolic HCl to afford benzothiazine derivatives indicates the potential for cyclopropyl compounds to undergo interesting ring transformations under specific conditions (Shindo, Ishikawa, & Nozoe, 1985).
Synthetic Utility in Amino Acid Derivatives
- Synthesis of Cyclopropyl Amino Acids : The utility of cyclopropyl compounds in synthesizing amino acid derivatives has been demonstrated. For instance, the behavior of methyl(1S, 2R)-1-benzamido-2-formylcyclopropanecarboxylate with stabilised and semi-stabilised ylids in Wittig olefination leads to the synthesis of cyclopropyl amino acids, showing the synthetic versatility of these compounds (Cativiela, Díaz-de-Villegas, & Jime´nez, 1996).
Synthesis of Thiophene Derivatives
- Nitrothiophene Carboxamides : The synthesis and evaluation of nitrothiophene-5-carboxamides bearing various side chains highlight the potential of thiophene derivatives in medicinal chemistry, including their evaluation as radiosensitizers and cytotoxins (Threadgill et al., 1991).
Mechanistic Insights into Cyclocondensation Reactions
- Cyclocondensation Reaction Mechanisms : Research on the cyclocondensation reactions of aminothiophenols with electrophiles in aqueous medium provides valuable mechanistic insights, which could be relevant for understanding the reactivity of complex molecules like N-Cyclopropyl-N-(1,1-dioxothiolan-3-yl)-5-formyl-4-methylthiophene-2-carboxamide (Dhameliya et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-cyclopropyl-N-(1,1-dioxothiolan-3-yl)-5-formyl-4-methylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4S2/c1-9-6-12(20-13(9)7-16)14(17)15(10-2-3-10)11-4-5-21(18,19)8-11/h6-7,10-11H,2-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVYKUSBJBUCCGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(=O)N(C2CC2)C3CCS(=O)(=O)C3)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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